![molecular formula C13H13N3O2 B2599570 N-(2,3-dimethylphenyl)-6-hydroxypyrimidine-4-carboxamide CAS No. 2034360-31-9](/img/structure/B2599570.png)
N-(2,3-dimethylphenyl)-6-hydroxypyrimidine-4-carboxamide
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Description
N-(2,3-dimethylphenyl)-6-hydroxypyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.266. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Research has explored the synthesis of various heterocyclic compounds, including pyrimidine derivatives, through condensation reactions and other synthetic routes. These compounds have been utilized in the study of novel chemical reactions and the development of new synthetic methodologies (Moskvina, Shilin, & Khilya, 2015). For instance, the synthesis of 4,5-diarylisoxazole, 4,5-diarylpyrazoles, and 4,5-diaryl-substituted 2-aminopyrimidines through reactions with N,O- and N,N-binucleophiles demonstrates the versatility of pyrimidine derivatives in organic synthesis.
Biological and Pharmaceutical Applications
- Derivatives of dihydroxypyrimidine-4-carboxamides have shown potent inhibition of HIV-1 integrase, a key enzyme required for the replication of the human immunodeficiency virus. This inhibition highlights the potential of these compounds as antiviral agents, demonstrating their significance in the development of treatments for AIDS (Pace et al., 2007). The study of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides and their structural modifications offers insights into designing effective inhibitors targeting viral enzymes.
Crystal Chemistry and Material Science
- The crystal chemistry of N,N'-diphenylisophthalamide and related compounds has been analyzed to understand intermolecular interactions, which are crucial for the development of materials with specific properties (Malone et al., 1997). These studies contribute to the fields of materials science and engineering by providing foundational knowledge that can be applied to the design of new materials with tailored properties.
Analytical and Environmental Chemistry
- The study of pyrimidine derivatives extends to analytical chemistry, where they are used as markers for biological monitoring. For example, the detection of hydroxypyrimidines in human urine has been employed as a method for monitoring exposure to certain insecticides, demonstrating the utility of these compounds in environmental health and safety (Hardt, Appl, & Angerer, 1999).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-6-oxo-1H-pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c1-8-4-3-5-10(9(8)2)16-13(18)11-6-12(17)15-7-14-11/h3-7H,1-2H3,(H,16,18)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLPMRNDZQYCRNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC(=O)NC=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.